Cas no 307512-27-2 (Thieno[2,3-d]pyrimidin-4(1H)-one,2,3-dihydro-5-(4-methoxyphenyl)-3-(2-propen-1-yl)-2-thioxo-)

Thieno[2,3-d]pyrimidin-4(1H)-one,2,3-dihydro-5-(4-methoxyphenyl)-3-(2-propen-1-yl)-2-thioxo- structure
307512-27-2 structure
Product Name:Thieno[2,3-d]pyrimidin-4(1H)-one,2,3-dihydro-5-(4-methoxyphenyl)-3-(2-propen-1-yl)-2-thioxo-
CAS No:307512-27-2
MF:C16H14N2O2S2
MW:330.424561023712
CID:304516
PubChem ID:727644
Update Time:2025-04-19

Thieno[2,3-d]pyrimidin-4(1H)-one,2,3-dihydro-5-(4-methoxyphenyl)-3-(2-propen-1-yl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidin-4(1H)-one,2,3-dihydro-5-(4-methoxyphenyl)-3-(2-propen-1-yl)-2-thioxo-
    • 3-ALLYL-5-(4-METHOXYPHENYL)-2-SULFANYLTHIENO[2,3-D]PYRIMIDIN-4(3H)-ONE
    • THIENO[2,3-D]PYRIMIDIN-4(3H)-ONE,2-MERCAPTO-5-(4-METHOXYPHENYL)-3-(2-PROPENYL)
    • AKOS001056428
    • Oprea1_656804
    • SR-01000443774-1
    • 3-ALLYL-5-(4-METHOXYPHENYL)-2-THIOXO-2,3-DIHYDROTHIENO(2,3-D)PYRIMIDIN-4(1H)-ONE
    • ChemDiv1_004606
    • 3-Allyl-2-mercapto-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one
    • Z56883694
    • 5-(4-METHOXYPHENYL)-3-(PROP-2-EN-1-YL)-2-SULFANYLIDENE-1H,2H,3H,4H-THIENO[2,3-D]PYRIMIDIN-4-ONE
    • 5-(4-methoxyphenyl)-3-prop-2-enyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
    • 5-(4-methoxyphenyl)-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
    • AKOS000805684
    • 307512-27-2
    • HMS600B08
    • SR-01000443774
    • Inchi: 1S/C16H14N2O2S2/c1-3-8-18-15(19)13-12(9-22-14(13)17-16(18)21)10-4-6-11(20-2)7-5-10/h3-7,9H,1,8H2,2H3,(H,17,21)
    • InChI Key: UHWZIWBLIDSJDF-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC(=CC=2)OC)C2C(N(CC=C)C(NC1=2)=S)=O

Computed Properties

  • Exact Mass: 330.05000
  • Monoisotopic Mass: 330.04967004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.343
  • Boiling Point: 519.4°Cat760mmHg
  • Flash Point: 268°C
  • Refractive Index: 1.702
  • PSA: 111.16000
  • LogP: 3.60830
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